Cas no 1314970-37-0 (3-(methylsulfanyl)butan-2-amine)

• Product Name: 3-(methylsulfanyl)butan-2-amine
• CAS No: 1314970-37-0
• MF: C₅H₁₃NS
• MW: 119.22842001915
• CID: 6323091
• PubChem ID: 13481468
• Update Time: 2025-10-16

3-(methylsulfanyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)butan-2-amine
• SCHEMBL19137569
• 1314970-37-0
• AKOS006361497
• EN300-1251045

• Inchi： 1S/C5H13NS/c1-4(6)5(2)7-3/h4-5H,6H2,1-3H3
• InChI Key： CMANKAZTOFVGIJ-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(C)N

Computed Properties

• Exact Mass: 119.07687059g/mol
• Monoisotopic Mass: 119.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-(methylsulfanyl)butan-2-amine

3-(Methylsulfanyl)butan-2-amine (CAS No. 1314970-37-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-(methylsulfanyl)butan-2-amine (CAS No. 1314970-37-0) has emerged as a compound of significant interest. This molecule, characterized by its unique methylsulfanyl and amine functional groups, is widely studied for its potential applications in drug discovery, agrochemicals, and material science. Its molecular structure, C₅H₁₁NS, offers versatility in synthetic pathways, making it a valuable intermediate in organic synthesis.

The growing demand for sulfur-containing compounds in medicinal chemistry has propelled research into 3-(methylsulfanyl)butan-2-amine. Sulfur atoms, as seen in this compound, often enhance bioavailability and metabolic stability, traits highly sought after in modern pharmaceuticals. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with trends in personalized medicine and targeted therapies.

From an industrial perspective, CAS No. 1314970-37-0 is gaining traction due to its utility in flavor and fragrance applications. The methylsulfanyl moiety contributes to distinctive olfactory properties, making it a candidate for use in perfumery and food additives. This aligns with consumer trends favoring natural and sustainable ingredients, as researchers explore greener synthesis methods for such compounds.

Environmental and safety considerations are also pivotal in discussions about 3-(methylsulfanyl)butan-2-amine. Regulatory bodies emphasize the need for eco-friendly production processes, driving innovation in catalytic reactions and solvent-free synthesis. These advancements address concerns about chemical waste and energy consumption, resonating with the global push toward green chemistry.

In the context of AI-driven drug discovery, 1314970-37-0 has been flagged in computational screenings for its structural motifs. Machine learning models predict its potential in neurological and anti-inflammatory applications, reflecting the intersection of traditional chemistry and cutting-edge technology. Such insights are frequently searched by researchers exploring high-throughput screening methodologies.

Analytical techniques for characterizing 3-(methylsulfanyl)butan-2-amine include NMR spectroscopy, mass spectrometry, and chromatography. These methods ensure purity and consistency, critical for industrial and academic use. FAQs often revolve around its solubility (soluble in organic solvents like ethanol and acetone) and storage conditions (recommended at 2–8°C under inert atmospheres).

Looking ahead, the compound’s adaptability positions it as a key building block in multidisciplinary research. Whether in peptide synthesis or catalysis, its relevance persists amid evolving scientific challenges. As interest in bioactive small molecules surges, CAS No. 1314970-37-0 remains a focal point for innovation.